Cas no 1805206-90-9 (Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-carboxylate
• CAS No: 1805206-90-9
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4889687
• Update Time: 2025-06-13

Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-carboxylate

• Inchi： 1S/C8H6F2N2O5/c1-17-8(14)5-3(6(9)10)2-4(12(15)16)11-7(5)13/h2,6H,1H3,(H,11,13)
• InChI Key： MPWIHQRSXGZISH-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])NC(C=1C(=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: 0.5
• Topological Polar Surface Area: 101

Additional information on Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-carboxylate

Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-carboxylate (CAS No. 1805206-90-9): A Comprehensive Overview

Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-carboxylate, identified by its CAS number 1805206-90-9, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of nitropyridines, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a difluoromethyl group and a hydroxy substituent, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-carboxylate involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the difluoromethyl group, for instance, is a critical step that enhances the metabolic stability and binding affinity of the molecule. This modification is particularly relevant in the context of drug design, where such groups are often employed to improve pharmacokinetic profiles. Additionally, the hydroxy functional group provides a site for further derivatization, allowing researchers to explore various structural analogs with tailored biological activities.

In recent years, nitropyridines have been extensively studied for their potential as therapeutic agents. The nitro group in Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-carboxylate serves as a key pharmacophore, influencing both the electronic properties and biological interactions of the molecule. Studies have shown that nitroaromatic compounds can exhibit potent effects against a range of diseases, including cancer and infectious disorders. The incorporation of a difluoromethyl group further enhances these properties by increasing lipophilicity and reducing metabolic degradation. These features make this compound an attractive candidate for further investigation in medicinal chemistry.

The biological activity of Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-carboxylate has been explored in several preclinical studies. Research indicates that this compound demonstrates promising inhibitory effects on various enzymatic targets, which could be exploited for therapeutic purposes. For instance, its interaction with specific enzymes involved in cell signaling pathways suggests potential applications in treating neurological disorders and inflammatory conditions. Moreover, the presence of both a hydroxy and a difluoromethyl group allows for selective binding to biological targets, enhancing its specificity and reducing off-target effects.

The synthetic methodologies employed in the preparation of Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-carboxylate underscore the importance of innovative approaches in modern chemical synthesis. Advanced techniques such as transition metal catalysis and flow chemistry have been utilized to optimize reaction conditions and improve yields. These advancements not only streamline the synthesis process but also enhance scalability, making it feasible for large-scale production. The ability to efficiently produce this compound is crucial for its application in pharmaceutical research and development.

The structural complexity of Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-carboxylate presents both challenges and opportunities for further exploration. Computational studies have been instrumental in understanding its molecular interactions and predicting its biological behavior. Molecular modeling techniques provide insights into how this compound binds to target proteins, offering a rational basis for designing more effective derivatives. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify novel therapeutic agents.

The future prospects of Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-carboxylate are vast, with ongoing research aimed at expanding its applications in drug development. Efforts are focused on developing new synthetic routes that improve efficiency and sustainability, as well as exploring its potential in combination therapies. The integration of green chemistry principles into synthetic protocols ensures that future production methods are environmentally friendly while maintaining high yields and purity standards. This approach aligns with global efforts to promote sustainable practices in pharmaceutical manufacturing.

In conclusion, Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-carboxylate (CAS No. 1805206-90-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a crucial role in advancing medical science.